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Compound of Interest

Compound Name: (2-Methoxyethyl)benzene

Cat. No.: B124563 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of (2-
Methoxyethyl)benzene, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Chemical Properties and Hazards
(2-Methoxyethyl)benzene is a colorless liquid classified as a combustible liquid. It is crucial to

be aware of its physical and toxicological properties to handle it safely.

Table 1: Physical and Chemical Properties of (2-Methoxyethyl)benzene

Property Value

CAS Number 3558-60-9

Molecular Formula C9H12O

Molecular Weight 136.19 g/mol

Appearance Colorless liquid[1]

Boiling Point 89.1 °C at 975 hPa[1]

Melting Point -33.32 °C[1]

Flash Point Between 37.8 and 93.3 °C (100 and 200 °F)[2]
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Table 2: Toxicological Data for (2-Methoxyethyl)benzene

Exposure Route Species Value

Oral LD50 Rat 4100 mg/kg bw[1][2]

Dermal LD50 Rabbit 3970 mg/kg bw[1]

Inhalation LC50 Rat 115.617 mg/l[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin contact, eye damage, and inhalation

of vapors.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Must conform to EN 166 (EU)

or be NIOSH (US) approved. A

face shield may be necessary

for splash hazards.[1][2]

Hand Protection Chemically resistant gloves.

Viton® or Butyl rubber gloves

are recommended for

prolonged contact due to their

high resistance to aromatic

hydrocarbons and ethers.[3][4]

Nitrile gloves offer poor

resistance and should be

avoided for anything other than

brief, incidental contact.[1][5]

[6][7] Always inspect gloves

before use and wash hands

after removal.[1][2]

Skin and Body Protection
Flame-resistant lab coat, fully

buttoned.

Wear long pants and closed-

toe shoes to ensure no skin is

exposed. For significant

exposure risk, a chemical-

resistant apron or suit may be

necessary.[8]

Respiratory Protection
Air-purifying respirator with

organic vapor (OV) cartridges.

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available or

exposure limits may be

exceeded, a NIOSH-approved

respirator with black color-

coded organic vapor cartridges

is required.[9][10][11] All

respirator users must be

trained and fit-tested.
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Operational Plan: Handling and Storage
Handling:

Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.

[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools and take precautionary measures against static discharge.[1][2]

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling the substance.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials and foodstuff containers.[1][2]

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1][3]

Spill Response:

Evacuate personnel from the area.

Remove all sources of ignition.[1][2]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, sealed container for hazardous waste disposal.

[3]

Do not let the chemical enter drains.[1][2]

Disposal Plan
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Waste Segregation and Collection:

Dispose of (2-Methoxyethyl)benzene as hazardous waste. Do not pour it down the drain.

Collect waste in a designated, properly labeled, and sealed container.

Contaminated materials, such as gloves and absorbent pads, must also be collected as

hazardous waste in a sealed bag or container.[8]

Disposal Procedure:

Follow all local, state, and federal regulations for hazardous waste disposal.

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Arrange for pickup by a licensed hazardous waste disposal contractor.

Procedural Workflow
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Workflow for Handling (2-Methoxyethyl)benzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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